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Compound of Interest

Compound Name:
2-Bromo-1-(3-methyl-1-

benzofuran-2-yl)ethanone

CAS No.: 67382-14-3

Cat. No.: B1274334

Get Quote

Abstract
The benzofuran ketone scaffold is a privileged heterocyclic motif that forms the core of

numerous naturally occurring and synthetic molecules with a broad spectrum of biological

activities. This guide provides a comprehensive technical overview for researchers, scientists,

and drug development professionals. It delves into the fundamental chemical properties,

diverse synthetic strategies, and significant therapeutic applications of benzofuran ketones. A

critical analysis of their structure-activity relationships (SAR) and mechanisms of action in key

disease areas is presented, supported by quantitative biological data. Furthermore, this guide

offers detailed experimental protocols for the synthesis of representative benzofuran ketones

and discusses important safety and handling considerations.

Introduction: The Significance of the Benzofuran
Ketone Core
Benzofuran, a heterocyclic compound resulting from the fusion of a benzene ring and a furan

ring, is a cornerstone in medicinal chemistry.[1] The introduction of a ketone functionality to this
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scaffold gives rise to the benzofuran ketone class of compounds, which have garnered

significant attention due to their prevalence in natural products and their diverse

pharmacological profiles.[2] These compounds have demonstrated a wide array of biological

activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and antioxidant

properties.[1][3]

The versatility of the benzofuran ketone core allows for extensive structural modifications,

enabling the fine-tuning of its physicochemical properties and biological targets. This has made

it a fertile ground for the development of novel therapeutic agents. This guide aims to provide a

deep dive into the chemistry and biology of this important class of compounds, offering

valuable insights for their application in drug discovery and development.

The Benzofuran Ketone Scaffold: Structural
Features
The fundamental structure of a benzofuran ketone consists of a benzofuran ring system with a

ketone group attached. The position of the ketone group and the nature of the substituents on

both the benzofuran ring and the ketonic side chain are critical determinants of the compound's

biological activity. A common example is 2-acetylbenzofuran, where an acetyl group is attached

to the C-2 position of the benzofuran ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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